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Compound of Interest

Compound Name: Tetrachlorohydroquinone

Cat. No.: B164984

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of tetrachlorohydroquinone (TCHQ) waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tetrachlorohydroquinone?

Al: Tetrachlorohydroquinone is considered a hazardous substance.[1] The primary hazards
include:

Acute Toxicity: Harmful if swallowed.[2][3][4][5] Ingestion of less than 150 grams may be fatal
or cause serious health damage.[1]

o Serious Eye Damage: Causes serious eye damage.[3][5]

 Skin Irritation and Sensitization: Causes skin irritation and may cause skin sensitization in
some individuals.[1][3][4]

e Environmental Hazards: Toxic to aquatic organisms and may cause long-term adverse
effects in the aquatic environment.[1]

o Combustibility: It is a combustible solid that burns with difficulty. Dust clouds may form an
explosive mixture with air.[1]

Q2: What immediate first aid measures should be taken in case of exposure?
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A2: In case of exposure, follow these first aid measures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
Removal of contact lenses should only be done by skilled personnel.[1]

» Skin Contact: Immediately remove all contaminated clothing and shoes. Flush skin with
plenty of running water and soap for at least 15 minutes. Seek medical attention if irritation
occurs.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Seek immediate medical aid.[2]

 Inhalation: Remove the person from exposure to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Seek medical attention.[2]

Q3: What are the proper storage requirements for tetrachlorohydroquinone?

A3: Store tetrachlorohydroquinone in a tightly closed container in a cool, dry, well-ventilated
area.[2] Keep it away from incompatible substances such as oxidizing agents (e.g., nitrates,
oxidizing acids, chlorine bleaches).[1][2] Use polyethylene or polypropylene containers and
ensure they are clearly labeled and free from leaks.[1]

Q4: How should empty tetrachlorohydroquinone containers be handled?

A4: Empty containers may contain residual dust and should be handled with care.[1] Do not
cut, drill, grind, or weld such containers as the dust may explode in the presence of an ignition
source.[1] Decontaminate empty containers before disposal. Observe all label safeguards until
containers are cleaned and destroyed.[1]

Troubleshooting Guides

Issue: Accidental Spill of Tetrachlorohydroquinone
Powder

Symptoms:

« Visible powder on lab surfaces.
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¢ Potential for airborne dust.

Immediate Actions & Solutions:
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Step Action Rationale
For major spills, immediately
alert personnel in the area and
contact emergency

1 Evacuate and Alert

responders.[1] For minor spills,
ensure the area is well-

ventilated and restrict access.

Don Personal Protective
Equipment (PPE)

Wear appropriate PPE,
including chemical safety
goggles, gloves
(polychloroprene, nitrile rubber,
or butyl rubber), a lab coat or
overalls, and a NIOSH-certified
respirator to prevent inhalation
of dust.[1][2]

3 Contain the Spill

Prevent the spillage from
entering drains or water

courses.[1]

4 Clean-Up Procedure

For Minor (Dry) Spills: Use dry
clean-up procedures to avoid
generating dust.[1] Gently
sweep or vacuum the material
and place it into a suitable,
labeled container for waste
disposal.[1][2] For Major Spills:
Follow the guidance of
emergency responders. This
may involve using a vacuum or
shoveling the material into

labeled containers.[1]

5 Decontaminate the Area

After the powder is removed,
wash the area down with large
amounts of water, preventing

runoff into drains.[1]
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Dispose of Waste

All contaminated materials
(including PPE) should be
placed in a sealed, labeled
container for hazardous waste
disposal according to
institutional and local

regulations.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for tetrachlorohydroquinone.

Property Value Source
Molecular Formula CeH2ClaO2 [2][5]
Molecular Weight 247.89 g/mol [2][5]
Melting Point 238-240 °C [2][6]
Oral LD50 (Mouse) 25 mg/kg [3]

Oral LD50 (Rat) 3820 mg/kg [2]

OSHA PEL (for related

compound, Hydroquinone)

2 mg/m3 (8-hour TWA)

[7]

OSHA PEL (as Nuisance Dust
- Respirable)

5 mg/m3

[1]

OSHA PEL (as Nuisance Dust
- Total)

15 mg/m3

[1]

Experimental Protocols
Protocol 1: Decontamination of a Minor
Tetrachlorohydroquinone Spill

Objective: To safely clean and decontaminate a minor spill of solid tetrachlorohydroquinone.
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Materials:

e Personal Protective Equipment (PPE): Chemical safety goggles, nitrile gloves, lab coat,
NIOSH-approved respirator.

e Dry, clean-up materials: Broom and dustpan (or a vacuum with a HEPA filter), labeled waste
container with a lid.

o Decontamination solution: Water.

o Absorbent material (e.g., paper towels).
Procedure:

o Ensure the spill area is well-ventilated.
e Put on all required PPE.

o Carefully sweep the tetrachlorohydroquinone powder into a dustpan, minimizing the
generation of airborne dust. Alternatively, use a vacuum cleaner equipped with a HEPA filter.

o Transfer the collected powder into a clearly labeled hazardous waste container.

o Dampen absorbent material with water and wipe the spill area to remove any remaining
residue.

e Place the used absorbent material into the hazardous waste container.
e Seal the waste container.
 Remove PPE and wash hands thoroughly with soap and water.

o Arrange for the disposal of the hazardous waste according to your institution's guidelines.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b164984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

General Lab Waste Disposal Workflow for TCHQ
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(e.g., contaminated materials, excess chemical)

Identify Hazard

Segregation & Collection

Segregate as Hazardous
Chemical Waste

Proper Containment

Collect in a Labeled,
Leak-Proof Container

Temporary Storage

Storage & Disposal

Store in a Designated
Hazardous Waste Area

Dispose via Licensed
Waste Management Authority

Click to download full resolution via product page

Caption: General workflow for TCHQ laboratory waste disposal.
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TCHQ Spill Response Decision Tree

Tetrachlorohydroquinone
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and Risk
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Evacuate Area &

Don Appropriate PPE Alert Emergency Services

Follow Minor Spill
Cleanup Protocol

Decontaminate Area
and Dispose of Waste

Click to download full resolution via product page

Caption: Decision tree for responding to a TCHQ spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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